Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195265 5-Ethylpyridine-2,3-dicarboxylic acid 102268-15-5 C9H9NO4
VC0195240 13-Ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol 1038-28-4 C20H30O2
VC0195267 Diethyl 5-ethylpyridine-2,3-dicarboxylate 105151-39-1 C13H17NO4
VC0195243 (9R,10R,13S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,6,7,9,10,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one 1260525-53-8 C21H26O2
VC0195241 5-Hydroxy Indapamide 126750-70-7 C16H16ClN3O4S
VC0195295 1-[(Z)-3-(2-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enyl]-1,2,4-triazole 127296-24-6 C17H13ClFN3
VC0195257 5-(1-Hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid 134887-87-9 C15H19N3O4
VC0195246 4'-((2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl)-[1,1'-biphenyl]-2-carbonitrile 138401-24-8 C25H27N3O
VC0195234 Levonorgestrel Impurity V (Aromatic Levonorgestrel) 14009-70-2 C22H28O2
VC0195250 N-[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]-1-(pentanoylamino)cyclopentane-1-carboxamide 141745-71-3 C25H29N3O2
VC0195298 (+-)-Indoxacarb 144171-61-9 C22H17ClF3N3O7
VC0195301 Methyl 5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate 144172-24-7 C11H9ClO4
VC0195302 Methyl (4-(trifluoromethoxy)phenyl)carbamate 177905-10-1 C9H8F3NO3
VC0195296 R-Indoxacarb 185608-75-7 C22H17ClF3N3O7
VC0195290 5-Amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-(trifluoromethyl)-1H-pyrazole-3-carbonitrile 205650-65-3 C12H4Cl2F6N4
VC0195253 Levonorgestrel Impurity L (18-Methylester-4-ene-3,17-dione) 21800-83-9 C19H26O2
VC0195248 Levonorgestrel Impurity R 2322-77-2 C20H28O2
VC0195251 2-Methylindolin-1-amine hydrochloride 31529-47-2 C9H13ClN2
VC0195305 Levamisole Phosphate 32093-35-9 C11H15N2O4PS
VC0195247 N2-Ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine 4147-58-4 C6H11N5S
VC0195304 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride 4335-29-9 C11H11ClN2S
VC0195293 1,3-Bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea;hydrochloride 5318-76-3 C19H22Cl2N6O
VC0195269 Avermectin B1a 65195-55-3 C48H72O14
VC0195255 Azafenidin 68049-83-2 C15H13Cl2N3O2
VC0195272 Aclonifen 74070-46-5 C12H9ClN2O3